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Compound of Interest

Compound Name: Leiopyrrole

Cat. No.: B1674708 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Leiopyrrole, with the CAS number 5633-16-9, is a chemical compound identified as an

anticholinergic drug.[1] This technical guide provides a comprehensive overview of its known

properties, potential mechanisms of action, and a plausible synthetic approach. The information

is curated for researchers and professionals in the field of drug development and scientific

research.

Physicochemical Properties
Leiopyrrole is a solid powder with the molecular formula C23H28N2O.[2][3] While some

physical properties have been reported, specific data regarding its melting point and solubility

remain largely unavailable in published literature.[4][5]

Table 1: Physicochemical Properties of Leiopyrrole
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Property Value Source(s)

CAS Number 5633-16-9 [2][6]

Molecular Formula C23H28N2O [2][3][6]

Molecular Weight 348.481 g/mol [2]

Boiling Point 497.9°C at 760 mmHg [2]

Density 1.01 g/cm³ [2]

Flash Point 254.9°C [2]

LogP 5.17330 [2]

Appearance Solid powder [3]

Melting Point No data available [4][5]

Solubility No data available [4][5]

Biological Activity and Mechanism of Action
Leiopyrrole is classified as an anticholinergic agent.[1] Anticholinergic drugs function by

competitively inhibiting the action of the neurotransmitter acetylcholine (ACh) at muscarinic

receptors in the parasympathetic nervous system. This blockade leads to a variety of

physiological effects.

General Anticholinergic Signaling Pathway
While specific signaling pathways for Leiopyrrole have not been detailed in the available

literature, a general mechanism for anticholinergic drugs can be inferred. The diagram below

illustrates the typical action of an anticholinergic agent like Leiopyrrole at a muscarinic

synapse.
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Caption: General mechanism of anticholinergic drugs like Leiopyrrole.

The inhibition of acetylcholine binding at muscarinic receptors prevents the initiation of the

signal transduction cascade, leading to the observed physiological effects of anticholinergic

agents. These effects can include decreased secretions, relaxation of smooth muscle, and

changes in heart rate.

Synthesis
A specific, detailed experimental protocol for the synthesis of Leiopyrrole (CAS 5633-16-9) is

not readily available in the public domain. However, based on the identified precursors, a

plausible synthetic route can be conceptualized.

Potential Synthetic Workflow
The synthesis of 1-(o-(2-(Diethylamino)ethoxy)phenyl)-2-methyl-5-phenylpyrrole (Leiopyrrole)

likely involves a multi-step process. The following diagram outlines a logical relationship

between potential starting materials and the final product.
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Potential Precursors

Key Intermediates

2-Aminophenol
(CAS: 95-55-6)

2-(2-methyl-5-phenyl-1H-pyrrol-1-yl)phenol
(CAS: 93315-44-7)

+

1-Phenyl-1,4-pentanedione
(CAS: 583-05-1)

2-Chloro-N,N-diethylethanamine
(CAS: 100-35-6)

Leiopyrrole
(CAS: 5633-16-9)

+

Click to download full resolution via product page

Caption: Plausible synthetic pathway for Leiopyrrole.

This proposed pathway suggests a Paal-Knorr pyrrole synthesis between 2-aminophenol and

1-phenyl-1,4-pentanedione to form the pyrrole-phenol intermediate, followed by an

etherification reaction with 2-chloro-N,N-diethylethanamine to yield Leiopyrrole.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and biological assays of

Leiopyrrole are not available in the reviewed literature. Researchers interested in working with

this compound would need to develop and validate their own methodologies based on standard

procedures for similar chemical structures and anticholinergic drug candidates.

General Considerations for Protocol Development:

Synthesis: The proposed synthesis should be carried out under inert atmosphere (e.g.,

nitrogen or argon) using anhydrous solvents. Reaction progress should be monitored by
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techniques such as Thin Layer Chromatography (TLC) or High-Performance Liquid

Chromatography (HPLC).

Purification: The crude product would likely require purification by column chromatography

on silica gel.

Structural Elucidation: The identity and purity of the synthesized Leiopyrrole should be

confirmed using a combination of analytical techniques, including Nuclear Magnetic

Resonance (NMR) spectroscopy (¹H and ¹³C), Infrared (IR) spectroscopy, and Mass

Spectrometry (MS).

Biological Assays: To confirm its anticholinergic activity, radioligand binding assays using

muscarinic receptor subtypes (M1-M5) could be performed to determine the binding affinity

(Ki). Functional assays, such as measuring the inhibition of acetylcholine-induced

contractions in smooth muscle preparations (e.g., guinea pig ileum), could be used to

determine its potency (IC50 or pA2).

Conclusion
Leiopyrrole (CAS 5633-16-9) is an anticholinergic agent with a defined chemical structure but

limited publicly available data on its specific physicochemical properties, biological activity, and

experimental protocols. This guide provides a summary of the existing information and outlines

a potential synthetic route and general methodologies for further investigation. The lack of

detailed experimental data highlights an opportunity for further research to fully characterize

this compound and explore its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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